Cas no 1261928-17-9 (5-Chloro-3-(thiophen-2-yl)benzoic acid)

• Product Name: 5-Chloro-3-(thiophen-2-yl)benzoic acid
• CAS No: 1261928-17-9
• MF: C₁₁H₇ClO₂S
• MW: 238.690080881119
• MDL: MFCD18318866
• CID: 2764066
• PubChem ID: 53224811
• Update Time: 2025-08-05

5-Chloro-3-(thiophen-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(thiophen-2-yl)benzoic acid
• DTXSID40688543
• MFCD18318866
• 1261928-17-9
• BS-27062
• 5-CHLORO-3-(THIOPHEN-2-YL)BENZOICACID
• 3-Chloro-5-(thiophen-2-yl)benzoic acid
• 802-035-4

• MDL： MFCD18318866
• Inchi： 1S/C11H7ClO2S/c12-9-5-7(10-2-1-3-15-10)4-8(6-9)11(13)14/h1-6H,(H,13,14)
• InChI Key： GLHZROZJLPKPCJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1=CC=CS1

Computed Properties

• Exact Mass: 237.9855283Da
• Monoisotopic Mass: 237.9855283Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65.5Ų

Additional information on 5-Chloro-3-(thiophen-2-yl)benzoic acid

5-Chloro-3-(thiophen-2-yl)benzoic Acid: A Comprehensive Overview

5-Chloro-3-(thiophen-2-yl)benzoic acid (CAS No. 1261928-17-9) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a chloro substituent and a thiophene ring. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The benzoic acid core of this compound serves as a versatile platform for further chemical modifications. The presence of the chloro group at the 5-position introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Meanwhile, the thiophene ring attached at the 3-position brings aromaticity and potential for conjugation, enhancing the compound's electronic properties. These features make 5-Chloro-3-(thiophen-2-yl)benzoic acid an attractive candidate for exploring novel chemical reactions and materials.

Recent studies have highlighted the potential of 5-Chloro-3-(thiophen-2-yl)benzoic acid in drug discovery. Researchers have investigated its role as a building block for constructing bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The compound's ability to form stable complexes with metal ions has also been explored, opening avenues for its use in catalysis and sensing applications.

In terms of synthesis, 5-Chloro-3-(thiophen-2-yl)benzoic acid can be prepared through various routes, including Friedel-Crafts acylation and Suzuki coupling reactions. These methods allow for precise control over the substitution pattern and functional group integration, ensuring high purity and structural integrity. The synthesis protocols have been optimized to improve yield and reduce reaction time, making this compound more accessible for large-scale production.

The physical properties of 5-Chloro-3-(thiophen-2-yl)benzoic acid are also noteworthy. It exhibits a high melting point due to strong intermolecular hydrogen bonding between the carboxylic acid groups. Its solubility in polar solvents further enhances its utility in solution-based reactions and formulations. Spectroscopic analyses, including UV-vis and NMR spectroscopy, have provided insights into its electronic transitions and structural dynamics.

From an environmental perspective, 5-Chloro-3-(thiophen-2-yl)benzoic acid demonstrates moderate biodegradability under aerobic conditions. This characteristic aligns with growing concerns over sustainability and eco-friendly chemical practices. Its degradation pathways have been studied to assess its impact on aquatic ecosystems, ensuring responsible use in industrial applications.

In conclusion, 5-Chloro-3-(thiophen-2-yL)benzoic acid (CAS No. 1261928-) is a multifaceted compound with promising applications across diverse scientific domains. Its unique structure, coupled with advanced synthetic methodologies and eco-friendly properties, positions it as a key player in future research and development efforts.